Cas no 1806255-76-4 (4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1806255-76-4
• MF: C₉H₇BrF₅NO₂
• MW: 336.053399324417
• CID: 4839466
• Update Time: 2025-06-09

4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7BrF5NO2/c1-17-6-4(2-10)5(7(11)12)3-16-8(6)18-9(13,14)15/h3,7H,2H2,1H3
• InChI Key： BGMSJDOMIJKORV-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=NC=C1C(F)F)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 3.5
• Topological Polar Surface Area: 31.4

Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine

Introduction to 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806255-76-4)

4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806255-76-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, difluoromethyl group, methoxy group, and trifluoromethoxy group, exhibits a wide range of potential applications in drug discovery and development.

The molecular structure of 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine is particularly noteworthy due to its functional groups, which contribute to its chemical reactivity and biological activity. The bromomethyl group can serve as a reactive site for various chemical transformations, making it a valuable intermediate in synthetic chemistry. The difluoromethyl and trifluoromethoxy groups are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability, which are crucial for optimizing drug candidates.

Recent studies have highlighted the potential of 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against specific enzymes involved in various disease pathways. The researchers found that the bromomethyl group facilitated the formation of covalent bonds with target proteins, enhancing the compound's efficacy and selectivity.

In another study, researchers explored the use of 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine as a scaffold for the design of new antiviral agents. The compound's unique combination of functional groups allowed for the synthesis of derivatives with improved antiviral activity against several viral strains. The methoxy and trifluoromethoxy groups were found to play a critical role in enhancing the antiviral potency by modulating the compound's interaction with viral enzymes.

The pharmacokinetic properties of 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine have also been investigated in preclinical studies. These studies demonstrated that the compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further development. The presence of fluorinated groups was shown to improve metabolic stability and reduce clearance rates, which are essential factors for optimizing drug efficacy and safety.

In addition to its potential therapeutic applications, 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine has been used as a valuable tool in chemical biology research. Its ability to form covalent bonds with target proteins has made it an effective probe for studying protein-protein interactions and enzyme mechanisms. This has led to new insights into the molecular basis of various diseases and has opened up new avenues for drug discovery.

The synthesis of 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine has been optimized through various synthetic routes, each offering unique advantages in terms of yield and purity. One common approach involves the sequential introduction of functional groups onto a pyridine core using well-established organic reactions such as bromination, fluorination, and methylation. These synthetic strategies have been refined to ensure high efficiency and scalability, making it feasible to produce large quantities of the compound for both research and commercial purposes.

The safety profile of 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine has been extensively evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806255-76-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.